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Compound of Interest

Compound Name: Titanium(4+) decan-1-olate

CAS No.: 83877-93-4

Cat. No.: B12649437

Get Quote

Technical Assessment: ALD Feasibility of
Titanium(IV) Decan-1-olate
Document Type: Application Note & Process Protocol Subject: Precursor Evaluation:

Titanium(IV) decan-1-olate [Ti(O-n-C10H21)4] Audience: Materials Scientists, Process

Engineers, Drug Delivery Systems Developers

Executive Summary & Feasibility Verdict
Status:High Experimental Risk / Requires Direct Liquid Injection (DLI)

Titanium(IV) decan-1-olate is a non-standard, high-molecular-weight alkoxide. Unlike the

industry-standard Titanium Tetraisopropoxide (TTIP), the decan-1-olate derivative features four

long-chain (

) ligands.

Theoretical Advantage: The extreme hydrophobicity of the decyl chains may offer superior

handling stability (moisture resistance) compared to highly reactive ethoxides/isopropoxides.
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It may also provide unique self-assembly properties for hybrid organic-inorganic Molecular

Layer Deposition (MLD).

Critical Challenge: The molecular weight (~676 g/mol ) results in negligible vapor pressure at

standard source temperatures (<150°C).

Recommendation: Conventional "bubbler" delivery is likely unfeasible due to the risk of

thermal decomposition (pyrolysis of alkyl chains) before sufficient vapor pressure is reached.

Direct Liquid Injection (DLI) or Solvent-Assisted Vaporization is the required delivery

methodology.

Molecular Profile & Theoretical Challenges
To design a valid protocol, we must first model the precursor's behavior relative to known

standards.

Comparative Physicochemical Properties
Property

Ti(IV) Isopropoxide
(TTIP)

Ti(IV) Decan-1-olate
(Target)

Impact on ALD

Formula

Ligand Type
Branched (

)

Linear (

)

Linear chains increase

intermolecular Van der

Waals forces.

Molecular Weight ~284.2 g/mol ~676.9 g/mol
High MW drastically

reduces volatility.

Physical State Liquid
Waxy Solid / Viscous

Liquid

Likely requires solvent

dissolution for

transport.

Vapor Pressure 0.1 Torr @ 25°C
< 0.001 Torr @ 100°C

(Est.)
Critical Bottleneck.

Thermal Stability Stable up to ~200°C

Risk of

-hydride elimination

>220°C

Narrow processing

window.
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The "Volatility-Stability" Paradox
For ALD, a precursor must evaporate without decomposing.

The Risk: To volatilize Ti(decanolate), you must heat it significantly (likely >180°C).

The Failure Mode: At these temperatures, long alkyl chains are prone to thermal cracking

(breaking C-C bonds) rather than simple evaporation. If the molecule cracks in the source

bottle, it ruins the process.

Phase 1: Pre-Deposition Characterization Protocol
Before attempting deposition, the following "Go/No-Go" validation is mandatory.

Thermal Gravimetric Analysis (TGA) / DSC
Objective: Determine if the molecule evaporates cleanly or decomposes.

Protocol:

Instrument: TGA/DSC (e.g., TA Instruments Q600).

Atmosphere: High-purity Nitrogen (

) or Argon (inert).

Ramp Rate: 10°C/min from Ambient to 500°C.

Analysis Criteria:

Clean Evaporation: Curve shows 0% residual mass. (Pass)[1]

Decomposition: Curve shows "steps" or significant residual mass (>20% indicates

formation in the crucible). (Fail/Requires DLI)

Melting Point (DSC): Identify the phase transition to liquid. The ALD source temperature

must be set above this point but below the decomposition onset.
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Vapor Pressure Estimation (Clausius-Clapeyron)
If TGA shows clean evaporation:

Load precursor into a vacuum test rig with a capacitance manometer.

Step temperature from 100°C to 200°C in 10°C increments.

Plot

vs

.

Target: You need at least 0.1 Torr vapor pressure for stable ALD flow.

Phase 2: ALD Process Development Protocol
Assuming the precursor is thermally stable but low-volatility, we utilize a Direct Liquid Injection

(DLI) approach.

Reactor Setup (DLI Configuration)
Standard bubblers will fail. Use a DLI vaporizer system (e.g., Kemstream or Brooks).

Solvent: Anhydrous Cyclohexane or Toluene (Must dissolve the decanolate; non-

coordinating).

Concentration: 0.05 M to 0.1 M solution.

Vaporizer Temp: 180°C - 200°C (Flash vaporization prevents long-term thermal stress).

Carrier Gas: Argon (200-500 sccm).

Oxidant Selection
Water (

): Standard, but may struggle to remove the bulky
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ligands due to steric hindrance.

Ozone (

):Recommended. The high reactivity of ozone is necessary to "burn off" the long carbon
chains and prevent carbon contamination in the film.

Step-by-Step Deposition Cycle
Substrate: Silicon (100) or Medical Grade Stainless Steel (316L). Reactor Temp: 250°C -

300°C (Higher temp aids ligand removal).

Step Action Duration (Est.) Mechanism

1 Precursor Pulse 2.0 - 5.0 s

DLI injection. Ti-

decanolate adsorbs;

self-limiting via steric

bulk.

2 Purge 1 10.0 - 20.0 s

Critical. Long chains

stick; requires

extended purge to

remove physisorbed

molecules.

3 Oxidant Pulse 1.0 - 3.0 s attacks Ti-O-C bonds.

4 Purge 2 10.0 s

Removal of

,

, and reaction

byproducts.

Mechanism & Workflow Visualization
Precursor Viability Decision Tree
This logic flow ensures you do not waste reactor time on an unviable precursor.
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(Unlikely)
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Standard Bubbler ALD Direct Liquid Injection (DLI)
Required
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Figure 1: Decision logic for selecting the delivery method based on thermal properties.

Surface Reaction Mechanism (Ligand Exchange)
The steric hindrance of the decyl chain heavily influences the Growth Per Cycle (GPC).
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Figure 2: The steric bulk of the C10 chain likely results in lower Growth Per Cycle (GPC)

compared to TTIP due to site blocking.

Film Characterization & Quality Control
Once deposition is achieved, the film must be validated against biomedical or semiconductor

standards.

Growth Per Cycle (GPC) via Ellipsometry:

Expected GPC: 0.2 - 0.4 Å/cycle. (Note: This is lower than the standard 0.5-0.6 Å/cycle for

TTIP because the large decanolate ligands block surface sites, a phenomenon known as

"Steric Hindrance").

X-Ray Photoelectron Spectroscopy (XPS):

Critical Check: Carbon content.[2][3][4] If C > 2-3%, the ozone pulse was insufficient to

remove the long decyl chains. Increase Ozone concentration or pulse time.

Crystallinity (XRD):

Films deposited < 250°C will likely be Amorphous.[3][5]

Films deposited > 300°C may show Anatase phase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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